1,3-dimethyl-7-phenyl-8-(o-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

Specification

• CAS No.: 377062-29-8
• Molecular Formula: C22H19N5O2
• Molecular Weight: 385.427
• IUPAC Name: 2,4-dimethyl-6-(2-methylphenyl)-7-phenylpurino[7,8-a]imidazole-1,3-dione
• Standard InChI: InChI=1S/C22H19N5O2/c1-14-9-7-8-12-16(14)27-17(15-10-5-4-6-11-15)13-26-18-19(23-21(26)27)24(2)22(29)25(3)20(18)28/h4-13H,1-3H3
• Standard InChI Key: CNLJGMRBDRFRIX-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)C)C5=CC=CC=C5

Introduction

Synthesis and Chemical Reactions

The synthesis of imidazo[2,1-f]purine derivatives often involves multi-step reactions starting from simpler purine or imidazole precursors. These processes typically require careful control of reaction conditions to achieve the desired substitution patterns.

Synthesis Overview

• Starting Materials: Purine or imidazole derivatives.

• Reaction Conditions: Often involve high temperatures, specific solvents, and catalysts.

• Product Isolation: Purification methods such as chromatography are commonly used.

Biological Activity and Potential Applications

While specific biological activity data for 1,3-dimethyl-7-phenyl-8-(o-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione are not available, related compounds have shown potential in various biological assays. For example, some imidazo[2,1-f]purine derivatives have been explored for their anticancer, anti-inflammatory, or antimicrobial properties.

Potential Application	Related Compounds
Anticancer Activity	Some imidazo[2,1-f]purine derivatives have shown promise in inhibiting cancer cell growth.
Anti-inflammatory Effects	The planar structure of these compounds can interact with biological targets involved in inflammation.
Antimicrobial Activity	The aromatic ring system may contribute to interactions with microbial enzymes or DNA.

Research Findings and Future Directions

Given the limited specific data on 1,3-dimethyl-7-phenyl-8-(o-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione, future research should focus on its synthesis, characterization, and biological evaluation. The development of efficient synthesis routes and the assessment of its pharmacological properties will be crucial for understanding its potential applications.

Future Research Directions

• Synthesis Optimization: Developing efficient and scalable synthesis methods.

• Biological Evaluation: Assessing its activity in various biological assays to identify potential therapeutic applications.

• Structural Modifications: Exploring the effects of structural variations on biological activity.